Cas no 2445792-20-9 (1-ethynyltricyclo3.3.0.0,3,7octane)

• Product Name: 1-ethynyltricyclo3.3.0.0,3,7octane
• CAS No: 2445792-20-9
• MF: C₁₀H₁₂
• MW: 132.202282905579
• CID: 5669381
• PubChem ID: 165785927
• Update Time: 2025-07-01

1-ethynyltricyclo3.3.0.0,3,7octane Chemical and Physical Properties

Names and Identifiers

• EN300-26975737
• 2445792-20-9
• 1-ethynyltricyclo[3.3.0.0,3,7]octane
• 1-ethynyltricyclo3.3.0.0,3,7octane

• Inchi： 1S/C10H12/c1-2-10-5-7-3-9(10)4-8(7)6-10/h1,7-9H,3-6H2
• InChI Key： VRAYNTHRSIHODK-UHFFFAOYSA-N
• SMILES： C12(C#C)CC3CC1CC3C2

Computed Properties

• Exact Mass: 132.093900383g/mol
• Monoisotopic Mass: 132.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 0Ų

Additional information on 1-ethynyltricyclo3.3.0.0,3,7octane

Introduction to 1-ethynyltricyclo3.3.0.0,3,7octane (CAS No: 2445792-20-9)

1-ethynyltricyclo3.3.0.0,3,7octane, identified by the chemical compound code CAS No: 2445792-20-9, is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This tricyclic compound features a unique structural framework, incorporating an ethynyl group, which imparts distinct reactivity and potential applications in synthetic chemistry and pharmacological research. The intricate cyclic system of tricyclo3.3.0.0,3,7octane provides a versatile scaffold for modulating electronic and steric properties, making it a valuable candidate for further exploration.

The structural motif of 1-ethynyltricyclo3.3.0.0,3,7octane is characterized by its three-membered ring fused to a larger bicyclic system, creating a compact and rigid architecture. This conformational rigidity is advantageous in drug design, as it can enhance binding affinity and metabolic stability. The presence of the ethynyl functional group introduces a site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely employed in the synthesis of biaryl compounds and heterocycles.

In recent years, the pharmaceutical industry has increasingly focused on developing novel scaffolds with enhanced pharmacokinetic profiles. The tricyclo3.3.0.0,3,7octane core has been explored as a privileged structure in several drug candidates due to its ability to mimic natural product architectures while offering improved solubility and bioavailability. Studies have demonstrated that modifications at the ethynyl position can significantly influence the biological activity of derivatives, making this compound a promising building block for targeted therapies.

One of the most compelling aspects of 1-ethynyltricyclo3.3.0.0,3,7octane is its potential in materials science applications. The compound’s rigid framework and electron-deficient nature make it suitable for use as a ligand or intermediate in the synthesis of organic semiconductors and catalysts. Researchers have reported its utility in constructing π-conjugated systems, which are essential for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The ethynyl group further facilitates polymerization reactions, enabling the creation of high-performance polymeric materials with tailored electronic properties.

The synthesis of 1-ethynyltricyclo3.3.0.0,3,7octane presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences involving ring-closing metathesis or cyclization reactions to establish the tricyclic core. However, recent advances in transition metal catalysis have enabled more efficient routes to this compound, reducing both reaction times and byproduct formation. For instance, palladium-catalyzed reactions have been employed to introduce the ethynyl functionality with high selectivity.

Recent publications highlight the role of 1-ethynyltricyclo3.3.0.0,3,7octane in medicinal chemistry through its derivatives exhibiting anti-inflammatory and anticancer properties. By leveraging computational modeling and high-throughput screening techniques, researchers have identified analogs with improved binding affinities to biological targets such as kinases and proteases. These findings underscore the importance of this scaffold in developing next-generation therapeutics.

The versatility of 1-ethynyltricyclo3.3.0.0,3,7octane extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its structural features allow for modifications that enhance stability under various environmental conditions, making it suitable for use as an intermediate in crop protection agents or fine chemical synthesis pathways.

As research continues to uncover new methodologies for functionalizing complex cyclic systems like tricyclo3.3.O.O.O, the potential applications of derivatives of 1-ethynyltricyclo3.O.O.O, will likely expand further into emerging fields such as nanotechnology and biomedicine.